Cas no 2229616-60-6 (3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate)

• Product Name: 3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate
• CAS No: 2229616-60-6
• MF: C₈H₇ClF₃NO₃S
• MW: 289.659290552139
• CID: 6450446
• PubChem ID: 165711206
• Update Time: 2025-05-04

3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate
• EN300-1988040
• [3-chloro-4-(trifluoromethyl)phenyl]methyl sulfamate
• 2229616-60-6

• Inchi： 1S/C8H7ClF3NO3S/c9-7-3-5(4-16-17(13,14)15)1-2-6(7)8(10,11)12/h1-3H,4H2,(H2,13,14,15)
• InChI Key： XFVIIIXEQLVBFD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)(F)F)COS(N)(=O)=O

Computed Properties

• Exact Mass: 288.9787264g/mol
• Monoisotopic Mass: 288.9787264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate

3-Chloro-4-(Trifluoromethyl)Phenylmethyl Sulfamate: A Comprehensive Overview

The compound with CAS No. 2229616-60-6, commonly referred to as 3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate, is a highly specialized chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a trifluoromethyl group and a chlorine atom on a phenyl ring, further substituted with a methyl sulfamate group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of 3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate in the field of agrochemicals, particularly as a precursor for herbicides and fungicides. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the stability and bioactivity of the compound. Additionally, the sulfamate group plays a crucial role in modulating the compound's reactivity and solubility, making it suitable for various applications.

One of the most notable advancements involving this compound is its use in the development of next-generation pesticides. Researchers have found that 3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate exhibits remarkable selectivity towards specific enzymes involved in plant metabolism, potentially leading to more efficient and environmentally friendly pest control solutions. This discovery has been supported by extensive in vitro and in vivo studies, which demonstrate its efficacy without adverse effects on non-target organisms.

In addition to its agricultural applications, 3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate has also been explored in the pharmaceutical industry. Its unique structure allows for potential interactions with various biological pathways, making it a promising candidate for drug development. Recent findings suggest that this compound may have anti-inflammatory properties, particularly through its ability to inhibit specific cytokines associated with chronic inflammatory diseases.

The synthesis of 3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The process typically begins with the preparation of the corresponding phenol derivative, followed by sulfonation and subsequent functionalization to introduce the trifluoromethyl and chlorine substituents. Advanced chromatographic techniques are employed to isolate and purify the final product, ensuring its suitability for downstream applications.

From an environmental perspective, understanding the fate and transport of 3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate in natural systems is critical for assessing its potential impact on ecosystems. Recent studies have employed computational modeling to predict its behavior under various environmental conditions, revealing that it has a relatively low potential for bioaccumulation and high degradation rates under aerobic conditions.

In conclusion, 3-chloro-4-(trifluoromethyl)phenylmethyl sulfamate (CAS No. 2229616-60-6) stands as a testament to the ongoing advancements in chemical synthesis and application development. Its unique chemical properties, combined with cutting-edge research findings, position it as a key player in both agricultural and pharmaceutical sectors. As further research unfolds, this compound is expected to unlock even more innovative uses, contributing significantly to sustainable development across multiple industries.